Cas no 5032-93-9 (Bis(pentafluorophenyl)hydroxyphosphine)
Bis(pentafluorophenyl)hydroxyphosphine Chemical and Physical Properties
Names and Identifiers
-
- Bis(pentafluorophenyl)hydroxyphosphine
- SCHEMBL1789912
- AKOS005213459
- MFCD18457679
- 5032-93-9
- bis(pentafluorophenyl)phosphinous acid
-
- MDL: MFCD18457679
- Inchi: 1S/C12HF10OP/c13-1-3(15)7(19)11(8(20)4(1)16)24(23)12-9(21)5(17)2(14)6(18)10(12)22/h23H
- InChI Key: XFRBKSOIRNHMSA-UHFFFAOYSA-N
- SMILES: P(C1C(=C(C(=C(C=1F)F)F)F)F)(C1C(=C(C(=C(C=1F)F)F)F)F)O
Computed Properties
- Exact Mass: 381.96053327Da
- Monoisotopic Mass: 381.96053327Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 24
- Rotatable Bond Count: 2
- Complexity: 376
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 20.2Ų
Bis(pentafluorophenyl)hydroxyphosphine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B191455-1g |
Bis(pentafluorophenyl)hydroxyphosphine |
5032-93-9 | 1g |
$ 240.00 | 2022-06-07 | ||
| TRC | B191455-2.5g |
Bis(pentafluorophenyl)hydroxyphosphine |
5032-93-9 | 2.5g |
$ 395.00 | 2022-06-07 | ||
| abcr | AB359821-5 g |
Bis(pentafluorophenyl)hydroxyphosphine; . |
5032-93-9 | 5g |
€201.30 | 2023-06-20 | ||
| abcr | AB359821-25 g |
Bis(pentafluorophenyl)hydroxyphosphine; . |
5032-93-9 | 25g |
€679.20 | 2023-04-01 | ||
| abcr | AB359821-5g |
Bis(pentafluorophenyl)hydroxyphosphine; . |
5032-93-9 | 5g |
€206.00 | 2025-02-19 | ||
| A2B Chem LLC | AV17179-5g |
Bis(pentafluorophenyl)hydroxyphosphine |
5032-93-9 | 96% | 5g |
$231.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1651520-1g |
Hydroxybis(perfluorophenyl)phosphane |
5032-93-9 | 98% | 1g |
¥924.00 | 2024-05-11 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1651520-5g |
Hydroxybis(perfluorophenyl)phosphane |
5032-93-9 | 98% | 5g |
¥3224.00 | 2024-05-11 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1651520-25g |
Hydroxybis(perfluorophenyl)phosphane |
5032-93-9 | 98% | 25g |
¥12896.00 | 2024-05-11 |
Bis(pentafluorophenyl)hydroxyphosphine Related Literature
-
1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
Additional information on Bis(pentafluorophenyl)hydroxyphosphine
Bis(pentafluorophenyl)hydroxyphosphine (CAS No. 5032-93-9): A Comprehensive Overview
Bis(pentafluorophenyl)hydroxyphosphine, identified by its Chemical Abstracts Service (CAS) number 5032-93-9, is a specialized organophosphorus compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and electronic properties, plays a pivotal role in various synthetic applications, particularly in the development of advanced materials and pharmaceutical intermediates. The presence of pentafluorophenyl groups enhances its stability and reactivity, making it a valuable asset in modern synthetic chemistry.
The< strong>pentafluorophenyl moiety is a key feature of this compound, contributing to its exceptional chemical properties. The fluorine atoms attached to the phenyl ring introduce significant electron-withdrawing effects, which influence the compound's reactivity and stability. This characteristic makes Bis(pentafluorophenyl)hydroxyphosphine particularly useful in reactions where high selectivity and thermal stability are required. Furthermore, the hydroxyphosphine group provides a nucleophilic center, enabling diverse functionalization strategies that are essential for constructing complex molecular architectures.
In recent years, there has been a surge in research focused on the applications of organophosphorus compounds in pharmaceuticals. Bis(pentafluorophenyl)hydroxyphosphine has emerged as a promising intermediate in the synthesis of various pharmacologically active compounds. Its ability to participate in phosphorus-centered reactions allows for the creation of novel heterocyclic structures, which are often found in drugs targeting neurological disorders and anti-inflammatory therapies. The< strong>pentafluorophenyl groups not only enhance the metabolic stability of these compounds but also improve their bioavailability, making them more effective in therapeutic applications.
One of the most notable applications of Bis(pentafluorophenyl)hydroxyphosphine is in the field of catalysis. The compound serves as an effective ligand in transition metal-catalyzed reactions, facilitating processes such as cross-coupling and hydrogenation. These reactions are crucial for constructing carbon-carbon bonds, which are fundamental to many organic syntheses. The< strong>pentafluorophenyl groups provide steric hindrance and electronic modulation, optimizing the catalytic activity and selectivity. This has led to its widespread use in industrial-scale chemical processes where efficiency and precision are paramount.
The synthesis of< strong>Bis(pentafluorophenyl)hydroxyphosphine involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Recent advancements in synthetic methodologies have improved the accessibility of this compound, making it more readily available for research and industrial applications. Techniques such as palladium-catalyzed coupling reactions and directed ortho-metalation have been particularly effective in constructing the desired molecular framework efficiently.
The< strong>pentafluorophenyl group's influence extends beyond simple steric effects; it also impacts the electronic properties of the molecule. This has opened up new avenues for research in materials science, where< strong>Bis(pentafluorophenyl)hydroxyphosphine is being explored for its potential use in organic electronics and photovoltaic devices. The compound's ability to exhibit both electron-donating and withdrawing characteristics makes it an attractive candidate for designing novel semiconducting materials with tailored optoelectronic properties.
In conclusion, Bis(pentafluorophenyl)hydroxyphosphine (CAS No. 5032-93-9) is a versatile and highly functional organophosphorus compound with significant implications across multiple scientific disciplines. Its unique structural features, particularly the< strong>pentafluorophenyl groups, contribute to its broad utility in pharmaceutical synthesis, catalysis, and materials science. As research continues to uncover new applications for this compound, its importance is likely to grow further, solidifying its role as a cornerstone molecule in modern chemical innovation.
5032-93-9 (Bis(pentafluorophenyl)hydroxyphosphine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)